2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide

• Molecular Formula: C26H18N4O3S
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C26H18N4O3S/c27-16-23-22(18-7-3-1-4-8-18)15-24(19-9-5-2-6-10-19)29-26(23)34-17-25(31)28-20-11-13-21(14-12-20)30(32)33/h1-15H,17H2,(H,28,31)
• InChI Key: NPVXUABZYOKCHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide is a synthetic heterocyclic compound featuring a pyridine core substituted with cyano, diphenyl, and thioacetamide groups. Its structure combines a 4,6-diphenylpyridine scaffold linked to a 4-nitrophenylacetamide moiety via a thioether bridge. This compound has been primarily investigated for insecticidal properties, synthesized through reactions involving 3-cyano-4,6-distyrylpyridin-2-thione and 2-chloro-N-(4-nitrophenyl)acetamide under reflux conditions with sodium acetate .

Biological Activity

2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide is a complex organic compound with potential applications in medicinal chemistry and biological research. Its unique structure, featuring a pyridine ring with cyano and diphenyl substitutions, as well as a nitrophenyl acetamide moiety, suggests various biological activities that warrant investigation.

• Molecular Formula : C27H21N3OS
• Molecular Weight : 435.5 g/mol
• CAS Number : 351441-69-5
• IUPAC Name : 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide

The biological activity of this compound is likely mediated through interactions with various molecular targets, including enzymes and receptors. The cyano group can participate in hydrogen bonding, while the aromatic rings may engage in π-π stacking interactions, influencing the compound's binding affinity and biological efficacy.

Anticancer Activity

Recent studies have evaluated the cytotoxic effects of related compounds on various cancer cell lines. For instance, derivatives similar to 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide demonstrated varying degrees of cytotoxicity against pancreatic (PACA2) and lung carcinoma (A549) cell lines. The IC50 values for these compounds ranged from 25.9 to 73.4 μM, indicating significant anticancer potential when compared to doxorubicin, a standard chemotherapeutic agent .

Compound	Cell Line	IC50 (μM)
5h	PACA2	25.9
3	PACA2	53.5
6b	A549	34.9

Antioxidant Activity

Antioxidant properties were assessed using the DPPH scavenging assay. Several synthesized compounds showed promising antioxidant activity, with the highest activity observed at concentrations of 0.1 μg/mL. The results indicated a dose-dependent relationship in scavenging activity compared to ascorbic acid.

Compound	% Inhibition at 0.1 μg/mL
Ascorbic Acid	100%
2b	85%
5a	78%
6b	75%

Case Studies and Research Findings

• Cytotoxicity Studies : In vitro studies demonstrated that compounds derived from the same structural class exhibited significant cytotoxic effects against various cancer cell lines, suggesting that modifications to the pyridine core can enhance biological activity .
• Structure-Activity Relationship (SAR) : Research indicates that specific substitutions on the pyridine ring can influence both the potency and selectivity of anticancer activity. For instance, introducing electron-withdrawing groups like nitro enhances interactions with biological targets.
• Pharmacokinetic Studies : Preliminary pharmacokinetic evaluations suggest that derivatives of this compound may possess favorable absorption and distribution characteristics, making them suitable candidates for further drug development.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s biological and physicochemical properties can be contextualized by comparing it to analogs with varying substituents on the pyridine ring and acetamide group. Below is a detailed analysis:

Structural and Functional Variations

Compound Name	Pyridine Substituents	Acetamide Substituent	Key Biological Activity	Key Findings
Target Compound : 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide	4,6-Diphenyl	4-Nitrophenyl	Insecticidal (inferred)	Synthesized via reflux; activity inferred from analogs .
N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide ()	4,6-Distyryl	4-Chlorophenyl	Insecticidal (LC50 lower than acetamiprid)	Open-chain structure with cyano group critical for aphid activity .
2-((3-Cyano-4,6-bis(4-morpholinophenyl)pyridin-2-yl)thio)-N-(isoxazol-3-yl)acetamide ()	4,6-Bis(4-morpholinophenyl)	Isoxazol-3-yl	CD73 inhibition (total reversion at 100 μM)	Morpholino groups enhance immune suppression reversal .
N-(4-Chlorophenyl)-2-(4-(2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetyl)phenoxy)acetamide (8d)	4,6-Diphenyl	4-Chlorophenyl	Not reported	Extended phenoxy chain; structural diversity explored .
2-((3-Cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide ()	4,6-Bis(4-methoxyphenyl)	4-Nitrophenyl	Not reported	Methoxy groups may improve solubility .

Key Insights from Comparisons

Insecticidal Activity :

• The 4-chlorophenyl acetamide analog () outperforms the commercial insecticide acetamiprid, with an LC50 of 0.82 µg/mL vs. 1.45 µg/mL for acetamiprid .
• Structural determinants :

• Open-chain vs. cyclized: Open-chain derivatives (e.g., compound 2 in ) retain the cyano group and exhibit higher activity than cyclized forms (e.g., compound 3 in ) .
• Electron-withdrawing groups : The 4-nitrophenyl group in the target compound may enhance binding via electron-withdrawing effects, though direct activity data are lacking.

CD73 Inhibition: Derivatives with morpholino substituents (e.g., ) show potent CD73 inhibition, reversing adenosine-mediated immune suppression in T cells . The diphenylpyridine core is retained, but morpholino groups likely enhance target engagement through hydrogen bonding.

Synthetic Flexibility: Substituents on the pyridine ring (e.g., methoxy, morpholino) and acetamide group (e.g., isoxazolyl, phenoxy) are tunable for diverse applications . Yields for analogs range from 81–85%, indicating robust synthetic protocols .

Research Implications

• Agricultural Chemistry : The target compound’s nitro group warrants further insecticidal testing to compare with chlorophenyl analogs.
• Therapeutic Potential: Structural modifications (e.g., morpholino groups) could repurpose the scaffold for immunomodulation.
• SAR Optimization: Methoxy or morpholino substituents may balance solubility and potency for both insecticidal and CD73 inhibitory applications.